N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-phenyl-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide

• IUPAC Name: N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]-2-phenyl-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C21H20ClF6N3O/c22-16-10-15(21(26,27)28)11-29-17(16)12-30-19(32)18(13-4-2-1-3-5-13)31-8-6-14(7-9-31)20(23,24)25/h1-5,10-11,14,18H,6-9,12H2,(H,30,32)
• InChI Key: OONNBEJCKLOSLY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(F)(F)F)C(C2=CC=CC=C2)C(=O)NCC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C21H20ClF6N3O
• Molecular Weight: 479.8 g/mol
• CAS No.: 2085689-75-2

Description

The compound “N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-phenyl-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide” is a chemical compound with a molecular weight of 345.71.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups present. These include a pyridin-2-yl group, a phenyl group, and a piperidin-1-yl group. The presence of these groups can significantly influence the compound’s chemical properties and reactivity.

Scientific Research Applications

Chemical Synthesis and Derivatives

N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-phenyl-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide is involved in various chemical syntheses, contributing to the development of novel compounds with potential applications across different fields. For instance, derivatives of pyridine, similar in structure to the given compound, have been synthesized and explored for their properties and potential uses in pharmacology and material science. The chemical structure facilitates the formation of complex molecules, indicating its utility in synthetic chemistry for creating new molecular entities with diverse functions (Habernickel, 2002).

Pharmacological Potential

Compounds structurally related to this compound have shown varied pharmacological activities. Research has identified such compounds as potential modulators of biological targets, indicating their relevance in drug discovery and therapeutic agent development. The diversity in pharmacological activities underscores the compound's versatility and potential as a scaffold for developing new drugs with specific biological actions (Yamamoto et al., 2016).

Material Science Applications

The compound's structure is conducive to the synthesis of materials with unique properties, such as coordination complexes and polymers with potential applications in material science. The ability to form stable structures with metals and other elements highlights its utility in creating new materials with desired physical and chemical characteristics. These materials could find applications in electronics, catalysis, and other areas of material science (Klimova et al., 2013).

Safety and Hazards

This compound is associated with several hazards. It is harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation and respiratory irritation.